Cas no 62574-45-2 (2-Naphthalenecarbonitrile, 3-amino-4-bromo-)

• Product Name: 2-Naphthalenecarbonitrile, 3-amino-4-bromo-
• CAS No: 62574-45-2
• MF: C₁₁H₇BrN₂
• MW: 247.090681314468
• CID: 439706
• PubChem ID: 12349109
• Update Time: 2025-04-19

2-Naphthalenecarbonitrile, 3-amino-4-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile, 3-amino-4-bromo-
• 3-amino-4-bromonaphthalene-2-carbonitrile
• 62574-45-2
• DTXSID80493138
• AKOS020996969

• Inchi： 1S/C11H7BrN2/c12-10-9-4-2-1-3-7(9)5-8(6-13)11(10)14/h1-5H,14H2
• InChI Key： UVYOMVNFDXDIHZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=C2C=CC=CC2=1)N

Computed Properties

• Exact Mass: 245.97931
• Monoisotopic Mass: 245.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81